Cas no 557066-48-5 (2-{5-(Furan-2-yl)-4-(furan-2-ylmethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid)
2-{5-(Furan-2-yl)-4-(furan-2-ylmethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid Chemical and Physical Properties
Names and Identifiers
-
- <br>2-{[5-(furan-2-yl)-4-(furan-2-ylmethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acet ic acid
- 2-{5-(Furan-2-yl)-4-(furan-2-ylmethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid
-
- Inchi: 1S/C13H11N3O4S/c17-11(18)8-21-13-15-14-12(10-4-2-6-20-10)16(13)7-9-3-1-5-19-9/h1-6H,7-8H2,(H,17,18)
- InChI Key: QIRIEGTYGKUHOB-UHFFFAOYSA-N
- SMILES: S(CC(=O)O)C1=NN=C(C2=CC=CO2)N1CC1=CC=CO1
2-{5-(Furan-2-yl)-4-(furan-2-ylmethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F856128-50mg |
2-{[5-(Furan-2-yl)-4-(furan-2-ylmethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic Acid |
557066-48-5 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F856128-100mg |
2-{[5-(Furan-2-yl)-4-(furan-2-ylmethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic Acid |
557066-48-5 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | F856128-500mg |
2-{[5-(Furan-2-yl)-4-(furan-2-ylmethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic Acid |
557066-48-5 | 500mg |
$ 320.00 | 2022-06-04 | ||
| Chemenu | CM480462-250mg |
2-{[5-(furan-2-yl)-4-(furan-2-ylmethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid |
557066-48-5 | 95%+ | 250mg |
$140 | 2023-03-07 | |
| Chemenu | CM480462-500mg |
2-{[5-(furan-2-yl)-4-(furan-2-ylmethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid |
557066-48-5 | 95%+ | 500mg |
$232 | 2023-03-07 | |
| Chemenu | CM480462-1g |
2-{[5-(furan-2-yl)-4-(furan-2-ylmethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid |
557066-48-5 | 95%+ | 1g |
$340 | 2023-03-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1292906-50mg |
2-{[5-(furan-2-yl)-4-[(furan-2-yl)methyl]-4h-1,2,4-triazol-3-yl]sulfanyl}acetic acid |
557066-48-5 | 95% | 50mg |
¥1328.00 | 2024-05-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1292906-100mg |
2-{[5-(furan-2-yl)-4-[(furan-2-yl)methyl]-4h-1,2,4-triazol-3-yl]sulfanyl}acetic acid |
557066-48-5 | 95% | 100mg |
¥1814.00 | 2024-05-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1292906-250mg |
2-{[5-(furan-2-yl)-4-[(furan-2-yl)methyl]-4h-1,2,4-triazol-3-yl]sulfanyl}acetic acid |
557066-48-5 | 95% | 250mg |
¥3024.00 | 2024-05-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1292906-500mg |
2-{[5-(furan-2-yl)-4-[(furan-2-yl)methyl]-4h-1,2,4-triazol-3-yl]sulfanyl}acetic acid |
557066-48-5 | 95% | 500mg |
¥4737.00 | 2024-05-08 |
2-{5-(Furan-2-yl)-4-(furan-2-ylmethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 2-{5-(Furan-2-yl)-4-(furan-2-ylmethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid
Compound 557066-48-5: 2-{5-(Furan-2-yl)-4-(furan-2-ylmethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid
The compound with CAS number 557066-48-5, known as 2-{5-(Furan-2-yl)-4-(furan-2-ymethyl)-4H1,2,4-triazol3-ylsulfanyl}-acetic acid, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique chemical structure and promising applications in drug discovery and material science.
The molecular structure of this compound is characterized by the presence of a triazole ring system, which is a five-membered heterocyclic ring containing three nitrogen atoms. The triazole ring in this compound is further substituted with furan moieties at positions 5 and 4. The furan groups are aromatic heterocycles containing one oxygen atom and two double bonds, contributing to the molecule's stability and reactivity. Additionally, the triazole ring is connected to an acetic acid group via a sulfanyl (thioether) linkage. This combination of functional groups makes the compound highly versatile in terms of reactivity and potential applications.
Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry. Triazoles are known for their ability to form stable complexes with metal ions, making them valuable in the development of metallo-drugs. The presence of furan groups further enhances the molecule's electronic properties, making it a potential candidate for use in antioxidant therapies or as a component in advanced materials such as conductive polymers.
The synthesis of this compound involves a multi-step process that typically begins with the preparation of the triazole core. The furan substituents are introduced through nucleophilic substitution or coupling reactions, depending on the specific synthetic pathway chosen. The final step involves the introduction of the acetic acid group via a thioether formation reaction. Researchers have explored various catalytic systems to optimize this process, including the use of transition metal catalysts such as copper or palladium complexes.
In terms of pharmacological applications, this compound has shown promise in preliminary studies as an antioxidant agent. The furan groups contribute to the molecule's ability to scavenge free radicals, which are implicated in various pathological conditions such as inflammation and neurodegenerative diseases. Additionally, the triazole ring's ability to coordinate with metal ions suggests potential applications in treating disorders associated with metal dyshomeostasis, such as Alzheimer's disease or certain types of cancer.
The unique combination of functional groups in this compound also makes it a potential candidate for use in drug delivery systems. The thioether linkage can be exploited for controlled drug release mechanisms, while the triazole ring can serve as a platform for attaching targeting ligands or imaging agents. Furthermore, the molecule's structural flexibility allows for easy modification to enhance its pharmacokinetic properties, such as bioavailability and half-life.
From a materials science perspective, this compound exhibits interesting electronic properties due to its conjugated system comprising both aromatic rings (furan) and heterocyclic rings (triazole). These properties make it a potential candidate for use in organic electronics, such as field-effect transistors or light-emitting diodes (LEDs). Researchers have explored its ability to form self-assembled monolayers on various substrates, which could be useful in creating nanoscale electronic devices.
In conclusion, 2-{5-(Furan2-yl)-4-(furan2-ymethyl)-4H1,2,4-triazol3-ylsulfanyl}-acetic acid, with CAS number 557066-48-5, represents a fascinating example of how complex molecular architectures can lead to versatile functionalities. Its potential applications span across medicinal chemistry, materials science, and drug delivery systems. As research into this compound continues to advance, it is likely that new and innovative uses will emerge, further solidifying its importance in modern chemical research.
557066-48-5 (2-{5-(Furan-2-yl)-4-(furan-2-ylmethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)